- Catalysts and Inorganic Chemicals
- Solvents and Organic Chemicals
- Natural Products and Extracts
- Material Chemicals
- Other
- Pharmaceutical and Biochemical Products
- Pesticide Chemicals
- Catalysts
- Inorganic Compounds
- Organic Solvents
- Organic Compounds
- Pharmaceutical Active Ingredients
- Pharmaceutical Intermediates
- Pharmaceutical Impurities
- Medicinal Building Blocks
- Medical
- Pesticide Active Ingredients
- Pesticide Intermediates
- Pesticides
- Fertilizers
- Plant Extracts
- Animal Extracts
- Natural Pigments
- Natural Toxins
- Flavors and Fragrances
- High Polymer Materials
- Colorants and Pigments
- Paints and Varnishes
- Electrical Materials
- Chemical Reagents
- Chemical additives
- Element
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
Company nature: Private enterprises
CN Supplier
Reagent
Imidazopyrazines
Imidazopyrazines are a class of heterocyclic compounds characterized by the presence of an imidazole ring fused to a pyrazine ring. These molecules often exhibit diverse biological activities, making them attractive for various applications in pharmaceutical and agricultural fields. The structure's unique features allow for the potential modulation of several physiological pathways, including targeting receptors involved in inflammation, pain management, and other disease states.
Imidazopyrazines can be synthesized through multi-step organic reactions, offering researchers a flexible approach to modify functional groups for specific properties or therapeutic targets. Due to their structural complexity, these compounds can serve as lead structures for drug development, providing a basis for further optimization and improvement of efficacy and safety profiles.
In agricultural applications, imidazopyrazines may act as fungicides by inhibiting fungal growth through disruption of metabolic processes essential for survival. Their use can help protect crops from diseases caused by various fungi, thereby enhancing crop yield and quality.
-
Exploring the Role of Ammonium Polyphosphate in Advanced Chemical BiopharmaceuticalsExploring the Role of Ammonium Polyphosphate in Advanced Chemical Biopharmaceuticals Ammonium polyphosphate (APP) has emerged as a versatile and valuable material in the field of chemical biopharmaceuticals. Its unique properties, including biodegradability, bioavailability, and ability to form stable complexes with biomolecules, make it an ideal candidate for various biomedical applications. This...
-
The Role of DL-Dithiothreitol in Chemical Biopharmaceuticals: A Critical AnalysisThe Role of DL-Dithiothreitol in Chemical Biopharmaceuticals: A Critical Analysis Introduction to DL-Dithiothreitol DL-Dithiothreitol (DTT) is a reducing agent widely used in various fields of chemistry, particularly in biochemistry and biopharmaceuticals. It has gained significant attention due to its unique properties and versatility in chemical reactions involving disulfide bonds. This article...
-
N-(Hydroxymethyl)acrylamide Synthesis and Applications in Chemical Biopharmaceuticals## N-(Hydroxymethyl)acrylamide Synthesis and Applications in Chemical Biopharmaceuticals Introduction: N-(Hydroxymethyl)acrylamide is a versatile compound that has garnered significant attention in the fields of chemistry and biomedicine. Its unique structure, combining acrylamide functionality with a hydroxymethyl group, makes it an ideal candidate for various applications in chemical...
-
Methylammonium Chloride: A Novel Building Block for Chemical BiopharmaceuticalsMethylammonium Chloride: A Novel Building Block for Chemical Biopharmaceuticals Methylammonium chloride, a compound with the formula CH3NH3Cl, has emerged as a promising building block in the field of chemical biopharmaceuticals. Its unique properties make it an attractive candidate for various applications in drug discovery and development. This article delves into the synthesis, biological...
-
The Effects of 5-Azacytosine on Gene Expression and Its Potential Applications in Chemical Biopharmaceuticals## The Effects of 5-Azacytosine on Gene Expression and Its Potential Applications in Chemical Biopharmaceuticals ## Introduction to 5-Azacytosine 5-Azacytosine is a chemical compound that has gained significant attention in the fields of chemistry and biomedicine due to its unique effects on gene expression. It is a cytosine analog that incorporates into DNA during replication, leading to the...
